Cas no 325730-01-6 (5-chloro-N-4-(morpholine-4-sulfonyl)phenylthiophene-2-carboxamide)
5-chloro-N-4-(morpholine-4-sulfonyl)phenylthiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-N-4-(morpholine-4-sulfonyl)phenylthiophene-2-carboxamide
- 2-Thiophenecarboxamide, 5-chloro-N-[4-(4-morpholinylsulfonyl)phenyl]-
- 5-chloro-N-(4-morpholin-4-ylsulfonylphenyl)thiophene-2-carboxamide
- SMR000060331
- 5-chloro-N-(4-(morpholinosulfonyl)phenyl)thiophene-2-carboxamide
- 5-CHLORO-N-[4-(MORPHOLINE-4-SULFONYL)PHENYL]THIOPHENE-2-CARBOXAMIDE
- HMS2489I15
- MLS000054837
- AKOS001017090
- CHEMBL1348052
- MLS002637272
- F1759-0047
- 325730-01-6
- Oprea1_049995
- Z30006892
-
- Inchi: 1S/C15H15ClN2O4S2/c16-14-6-5-13(23-14)15(19)17-11-1-3-12(4-2-11)24(20,21)18-7-9-22-10-8-18/h1-6H,7-10H2,(H,17,19)
- InChI Key: MYLXRBOTBJTVBT-UHFFFAOYSA-N
- SMILES: C1(C(NC2=CC=C(S(N3CCOCC3)(=O)=O)C=C2)=O)SC(Cl)=CC=1
Computed Properties
- Exact Mass: 386.0161770g/mol
- Monoisotopic Mass: 386.0161770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.510±0.06 g/cm3(Predicted)
- pka: 11.31±0.70(Predicted)
5-chloro-N-4-(morpholine-4-sulfonyl)phenylthiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1759-0047-2μmol |
5-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]thiophene-2-carboxamide |
325730-01-6 | 90%+ | 2μmol |
$57.0 | 2023-08-16 | |
| Life Chemicals | F1759-0047-5μmol |
5-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]thiophene-2-carboxamide |
325730-01-6 | 90%+ | 5μmol |
$63.0 | 2023-08-16 | |
| Life Chemicals | F1759-0047-10μmol |
5-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]thiophene-2-carboxamide |
325730-01-6 | 90%+ | 10μmol |
$69.0 | 2023-08-16 | |
| Life Chemicals | F1759-0047-20μmol |
5-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]thiophene-2-carboxamide |
325730-01-6 | 90%+ | 20μmol |
$79.0 | 2023-08-16 | |
| Life Chemicals | F1759-0047-1mg |
5-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]thiophene-2-carboxamide |
325730-01-6 | 90%+ | 1mg |
$54.0 | 2023-08-16 | |
| Life Chemicals | F1759-0047-2mg |
5-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]thiophene-2-carboxamide |
325730-01-6 | 90%+ | 2mg |
$59.0 | 2023-08-16 | |
| Life Chemicals | F1759-0047-3mg |
5-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]thiophene-2-carboxamide |
325730-01-6 | 90%+ | 3mg |
$63.0 | 2023-08-16 | |
| Life Chemicals | F1759-0047-4mg |
5-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]thiophene-2-carboxamide |
325730-01-6 | 90%+ | 4mg |
$66.0 | 2023-08-16 | |
| Life Chemicals | F1759-0047-5mg |
5-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]thiophene-2-carboxamide |
325730-01-6 | 90%+ | 5mg |
$69.0 | 2023-08-16 | |
| Life Chemicals | F1759-0047-10mg |
5-chloro-N-[4-(morpholine-4-sulfonyl)phenyl]thiophene-2-carboxamide |
325730-01-6 | 90%+ | 10mg |
$79.0 | 2023-08-16 |
5-chloro-N-4-(morpholine-4-sulfonyl)phenylthiophene-2-carboxamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
Additional information on 5-chloro-N-4-(morpholine-4-sulfonyl)phenylthiophene-2-carboxamide
5-Chloro-N-(4-(Morpholine-4-sulfonyl)phenyl)thiophene-2-carboxamide: A Comprehensive Overview
The compound 5-chloro-N-(4-(morpholine-4-sulfonyl)phenyl)thiophene-2-carboxamide, with the CAS number 325730-01-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and potential applications in drug discovery. The molecule's structure incorporates a thiophene ring, a chloro substituent, and a morpholine sulfonyl group, making it a promising candidate for various therapeutic applications.
Recent studies have highlighted the potential of thiophene derivatives as scaffolds for developing novel drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The presence of the morpholine sulfonyl group in this compound adds a layer of complexity to its structure, enhancing its bioavailability and pharmacokinetic properties. Morpholine sulfonyl groups are particularly valued in medicinal chemistry due to their ability to improve solubility and stability of drug candidates.
The synthesis of 5-chloro-N-(4-(morpholine-4-sulfonyl)phenyl)thiophene-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling and amide bond formation, to construct this molecule efficiently. The optimization of these synthetic routes has been a focal point in recent studies, with the aim of achieving higher yields and better purity levels.
In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases, which are key players in cellular signaling pathways associated with cancer progression. Additionally, studies have demonstrated its ability to modulate inflammatory responses, suggesting its potential as an anti-inflammatory agent. These findings underscore the importance of further investigation into its mechanism of action and therapeutic potential.
The integration of computational chemistry tools has significantly advanced our understanding of the molecular interactions involving 5-chloro-N-(4-(morpholine-4-sulfonyl)phenyl)thiophene-2-carboxamide. Molecular docking studies have revealed key binding motifs that contribute to its biological activity. These insights have guided the design of new analogs with enhanced potency and selectivity, paving the way for the development of next-generation therapeutics.
From an environmental perspective, the ecological impact of this compound has also been a subject of interest. Researchers have evaluated its biodegradability and toxicity profiles under various conditions. These studies are crucial for ensuring that the compound can be safely utilized in pharmaceutical applications without posing risks to ecosystems or human health.
In conclusion, 5-chloro-N-(4-(morpholine-4-sulfonyl)phenyl)thiophene-2-carboxamide represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure, combined with advancements in synthetic methodologies and biological research, positions it as a valuable asset in addressing unmet medical needs. As research continues to unfold, this compound is expected to play a pivotal role in shaping future therapeutic strategies across diverse disease areas.
325730-01-6 (5-chloro-N-4-(morpholine-4-sulfonyl)phenylthiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)